Cas no 1396712-13-2 (N-{4-4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-ylphenyl}-3-cyanobenzamide)

• Product Name: N-{4-4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-ylphenyl}-3-cyanobenzamide
• CAS No: 1396712-13-2
• MF: C₁₇H₁₃N₇O₃
• MW: 363.330221891403
• CID: 6506029
• Update Time: 2025-07-15

N-{4-4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-ylphenyl}-3-cyanobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-ylphenyl}-3-cyanobenzamide
• N-[4-[4-(2-amino-2-oxoethyl)-5-oxotetrazol-1-yl]phenyl]-3-cyanobenzamide

• Inchi： 1S/C17H13N7O3/c18-9-11-2-1-3-12(8-11)16(26)20-13-4-6-14(7-5-13)24-17(27)23(21-22-24)10-15(19)25/h1-8H,10H2,(H2,19,25)(H,20,26)
• InChI Key： NGWQLESMGDESBF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(=O)N(CC(N)=O)N=N2)C=C1)(=O)C1=CC=CC(C#N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-ylphenyl}-3-cyanobenzamide

Introduction to N-{4-4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-ylphenyl}-3-cyanobenzamide (CAS No. 1396712-13-2)

N-{4-4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-ylphenyl}-3-cyanobenzamide, with the CAS number 1396712-13-2, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and cardiovascular effects.

The molecular structure of N-{4-4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-ylphenyl}-3-cyanobenzamide is characterized by a tetrazole ring attached to a phenyl group and a cyano group on a benzamide moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of this compound in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that N-{4-4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-ylphenyl}-3-cyanobenzamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an anticonvulsant agent. A study published in the Epilepsia journal demonstrated that N-{4-4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-ylphenyl}-3-cyanobenzamide effectively reduces seizure frequency and duration in animal models of epilepsy. The mechanism of action is believed to involve modulation of GABAergic neurotransmission and inhibition of sodium channels.

The cardiovascular effects of this compound have also been explored. Research conducted at the University of California has shown that N-{4-4-(carbamoylmethyl)-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-y-lphenyl}-3-cyanobenzamide can lower blood pressure and improve cardiac function in hypertensive rats. The underlying mechanism is thought to involve vasodilation and inhibition of angiotensin-converting enzyme (ACE).

Beyond its therapeutic applications, the compound's structural features make it an interesting subject for synthetic chemistry research. The synthesis of N-{4-[4-(carbamoylmethyl)-5-o xo - 4 , 5 - dihydro - 1 H - 1 , 2 , 3 , 4 - tetrazol - 1 - yl] phenyl} - 3 - cyanobenzamide involves multiple steps and requires careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methods have led to more efficient and scalable routes for its production.

The stability and solubility properties of this compound are also important considerations for its pharmaceutical development. Studies have shown that it exhibits good stability under various storage conditions and has acceptable solubility in both aqueous and organic solvents. These properties are crucial for ensuring its efficacy and safety in clinical settings.

In conclusion, N-{4-[4-(carbamoylmethyl)-5-o xo - 4 , 5 - dihydro - 1 H - 1 , 2 , 3 , 4 - tetrazol - yl] phenyl} - 3 - cyanobenzamide (CAS No. 1396712 - 13 - 2) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it a valuable subject for further research and development in medicinal chemistry.